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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343

Technical Support Center: 2-Hydroxyethyl
Acetate

This technical support center provides best practices for the handling and storage of 2-
hydroxyethyl acetate, targeting researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that users may encounter during their experiments with
2-hydroxyethyl acetate.

Problem: | have spilled a small amount of 2-hydroxyethyl acetate in the laboratory.
Solution:

For small spills, immediately ensure the area is well-ventilated.[1] Remove all sources of
ignition.[2][3] Wearing appropriate personal protective equipment (PPE), including gloves and
safety goggles, absorb the spill with an inert material such as vermiculite, dry sand, or earth.[4]
Collect the absorbed material and place it into a suitable, clean, dry, and closed container for
disposal.[1][2] After the spill has been cleaned up, ventilate the area and wash the spill site.[4]

Problem: The container of 2-hydroxyethyl acetate is leaking.

Solution:
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If a container is leaking, evacuate personnel from the immediate area who are not wearing
protective equipment.[2] If it is safe to do so, move the leaking container to a well-ventilated
area and transfer the contents to a new, appropriate container. Ensure the new container is
properly labeled. Prevent the spilled material from entering drains or waterways.[2][3]

Problem: | may have been exposed to 2-hydroxyethyl acetate vapors.
Solution:

Immediately move to an area with fresh air.[1][2] If you experience difficulty breathing, seek
medical attention immediately.[1][2] In case of respiratory irritation, coughing, or wheezing,
medical evaluation is advised.[4]

Problem: 2-hydroxyethyl acetate has come into contact with my skin or eyes.
Solution:

o Skin Contact: Immediately wash the affected skin with soap and plenty of water for at least
15 minutes while removing contaminated clothing and shoes.[1][4] Seek medical attention if
irritation develops.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if present and
easy to do so.[2] Seek immediate medical attention.[1][2]

Frequently Asked Questions (FAQs)
What are the proper storage conditions for 2-hydroxyethyl acetate?

Store 2-hydroxyethyl acetate in a tightly closed container in a cool, dry, and well-ventilated
area.[1][2] Keep it away from incompatible substances, heat, sparks, and open flames.[5][6]

What personal protective equipment (PPE) should | use when handling 2-hydroxyethyl
acetate?

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
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» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]

e Respiratory Protection: Use in a well-ventilated area. If exposure limits are exceeded or
irritation is experienced, a NIOSH/MSHA-approved respirator may be necessary.[5]

What materials are incompatible with 2-hydroxyethyl acetate?

2-hydroxyethyl acetate is incompatible with strong oxidizing agents, strong acids, and strong
bases.[5][7]

What are the hazardous decomposition products of 2-hydroxyethyl acetate?

When heated to decomposition, 2-hydroxyethyl acetate may emit acrid smoke and fumes,
including carbon monoxide and carbon dioxide.[1][6]

How should | dispose of 2-hydroxyethyl acetate waste?

Disposal of 2-hydroxyethyl acetate should be in accordance with local, state, and federal
regulations. It may be necessary to dispose of it as a hazardous waste.[4] Do not let the
chemical enter drains.[2]

What are the first aid measures for ingestion of 2-hydroxyethyl acetate?

If swallowed, do NOT induce vomiting.[2] If the person is conscious and alert, give 2-4 cupfuls
of milk or water.[1] Never give anything by mouth to an unconscious person.[1][2] Seek
immediate medical attention.[1]

What are the fire-fighting measures for 2-hydroxyethyl acetate?

2-hydroxyethyl acetate is a combustible liquid.[4] In case of fire, use water spray, dry
chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[1][4] Firefighters should wear
self-contained breathing apparatus (SCBA) and full protective gear.[1] Containers may explode
in a fire.[4]

Data Presentation

Physical and Chemical Properties
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Property Value
Appearance Colorless liquid[1]
Odor Almost odorless[8]
Molecular Formula C4Hs0O3[9]
Molecular Weight 104.10 g/mol [10]
Boiling Point 182 °C (lit.)[2]
Melting Point -45 °C (lit.)[2]
Flash Point 88 °C[1]

Solubility Soluble in water[8]

Exposure Limits

Agency Limit

ACGIH None listed[1]
NIOSH None listed[1]
OSHA - Final PELs None listed[1]

Experimental Protocols

Detailed methodologies for experiments involving 2-hydroxyethyl acetate should be
developed based on the specific application and in accordance with institutional safety
protocols and relevant literature. The information provided in this guide should be used as a
foundation for safe handling and storage practices within those protocols.

Visualizations
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Caption: Workflow for handling a small spill of 2-hydroxyethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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